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Compound of Interest

Compound Name: 1,1,2,2-Tetrachloroethane-d2

Cat. No.: B1582424

An In-depth Technical Guide to 1,1,2,2-
Tetrachloroethane-d2

This technical guide provides a comprehensive overview of 1,1,2,2-Tetrachloroethane-d2, a
deuterated solvent primarily utilized in Nuclear Magnetic Resonance (NMR) spectroscopy. The
document is intended for researchers, scientists, and professionals in the field of drug
development and chemical analysis, offering detailed information on its chemical structure,
properties, and applications.

Chemical Structure and Formula

1,1,2,2-Tetrachloroethane-d2 is the deuterated isotopologue of 1,1,2,2-tetrachloroethane,
where the two hydrogen atoms are replaced with deuterium. This substitution is critical for its
application in *H NMR spectroscopy, as deuterium is "silent" in the proton NMR spectrum, thus
preventing solvent-signal interference.

Chemical Formula: C2D2Cla or C2Cl4D2.[1][2]

Linear Formula: Cl2CDCDCI2.[3][4][5][6]

IUPAC Name: 1,1,2,2-tetrachloro-1,2-dideuterioethane.

SMILES: [2H]C(CI)(CIHC([2H])(CICL[3][7]
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« InChl Key: QPFMBZIOSGYJDE-QDNHWIQGSA-N.[3][7]

The molecular structure consists of a two-carbon backbone with two chlorine atoms and one
deuterium atom attached to each carbon atom.

Physicochemical Properties

The following table summarizes the key quantitative data for 1,1,2,2-Tetrachloroethane-d2.

Property Value
CAS Number 33685-54-0[1][2][3][41[5]I6]1[7]
Molecular Weight 169.86 g/mol [2][3][4][5][6]
, 1.62 g/mL at 25 °C[2][3]; 1.595 g/cm3 at 20 °CJ[8]
Density
[9]
3 _ 145-146 °C at 737 mmHg[2][3]; 146.5 °C[2]; 146
Boiling Point
°C[8]
Melting Point -36 °C[9]; -42.5 °CJ[8]; -44 °C[2]
Refractive Index n20/D 1.493[2][3]
Vapor Pressure 6.6 hPa at 20 °C[2][9]
Slightly soluble in water (3 g/L)[2][9][10]. Soluble
in ether, chloroform, ethanol,
Solubility tetrachloromethane, methanol, acetone,

petroleum spirit, carbon disulfide, dimethyl

formamide, and benzene[2][10].

=>99.5 atom % D[3]; Deuteration degree min.

Isotopic Purity 99.5%[1][9]

Experimental Protocols
Application as an NMR Solvent

1,1,2,2-Tetrachloroethane-d2 is primarily employed as a solvent in NMR spectroscopy for the
characterization of organic structures.[8] Its high boiling point makes it suitable for high-
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temperature NMR experiments, for instance, in the analysis of polymers.[11]
Methodology for NMR Sample Preparation:
e Analyte Preparation: Ensure the analyte to be studied is dry and free of residual solvents.

e Solvent Selection: Choose 1,1,2,2-Tetrachloroethane-d2 for its appropriate chemical shift
range and temperature stability for the desired experiment.

» Dissolution: Dissolve a precisely weighed amount of the analyte in a known volume of
1,1,2,2-Tetrachloroethane-d2 (typically 0.5-0.7 mL for a standard 5 mm NMR tube).

e Homogenization: Ensure complete dissolution by gentle vortexing or sonication.
o Transfer: Transfer the solution to an NMR tube.

e Analysis: Acquire the NMR spectrum. The absence of proton signals from the solvent allows
for a clear and unobstructed view of the analyte's proton signals.[12]

Synthesis Overview

While detailed protocols for the deuteration of 1,1,2,2-tetrachloroethane are proprietary to
manufacturers, the synthesis of the non-deuterated precursor is well-established. The general
principle for producing the deuterated form involves the substitution of hydrogen atoms with
deuterium.[12]

General Synthesis of 1,1,2,2-Tetrachloroethane (Non-Deuterated):

o From Ethylene: The catalytic addition of chlorine to ethylene is a common method that yields
high-purity 1,1,2,2-tetrachloroethane.[13]

o From Acetylene: The reaction of acetylene with chlorine in the presence of a catalyst such as
ferric chloride, using 1,1,2,2-tetrachloroethane as the solvent, can produce the target
compound with high yield.[14]

The subsequent deuteration process would involve an isotopic exchange reaction to replace
the protons with deuterons.
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Visualizations
Logical Workflow for NMR Analysis

The following diagram illustrates the typical workflow for using 1,1,2,2-Tetrachloroethane-d2
in an NMR experiment.

Analyte Preparation
(Drying and Weighing)

Solubilization

Dissolution in
1,1,2,2-Tetrachloroethane-d2

Transfer to
NMR Tube

Acquisition

NMR Spectrometer
Analysis

Data Processing
and Interpretation

Click to download full resolution via product page

Caption: Workflow for NMR analysis using 1,1,2,2-Tetrachloroethane-d2.

Conceptual Synthesis Pathway

This diagram outlines the conceptual steps for the synthesis of 1,1,2,2-Tetrachloroethane-d2.
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Caption: Conceptual pathway for the synthesis of 1,1,2,2-Tetrachloroethane-d2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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